Cas no 2003381-10-8 (2,2-dimethyl-1-[3-(pyrrolidin-1-yl)azetidin-1-yl]propan-1-one)

• Product Name: 2,2-dimethyl-1-[3-(pyrrolidin-1-yl)azetidin-1-yl]propan-1-one
• CAS No: 2003381-10-8
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5334017
• Update Time: 2025-10-07

2,2-dimethyl-1-[3-(pyrrolidin-1-yl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2,2-dimethyl-1-[3-(1-pyrrolidinyl)-1-azetidinyl]-
• 2,2-dimethyl-1-[3-(pyrrolidin-1-yl)azetidin-1-yl]propan-1-one

• Inchi： 1S/C12H22N2O/c1-12(2,3)11(15)14-8-10(9-14)13-6-4-5-7-13/h10H,4-9H2,1-3H3
• InChI Key： KFRGLFGZDMJAFX-UHFFFAOYSA-N
• SMILES： C(N1CC(N2CCCC2)C1)(=O)C(C)(C)C

Additional information on 2,2-dimethyl-1-[3-(pyrrolidin-1-yl)azetidin-1-yl]propan-1-one

Research Brief on 2,2-dimethyl-1-[3-(pyrrolidin-1-yl)azetidin-1-yl]propan-1-one (CAS: 2003381-10-8)

The compound 2,2-dimethyl-1-[3-(pyrrolidin-1-yl)azetidin-1-yl]propan-1-one (CAS: 2003381-10-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-pyrrolidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The structural complexity and functional versatility of this compound make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 2,2-dimethyl-1-[3-(pyrrolidin-1-yl)azetidin-1-yl]propan-1-one. Preliminary in vitro assays indicate that this compound exhibits high binding affinity to specific targets involved in neurodegenerative diseases and cancer pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and oncogenesis.

In addition to its therapeutic potential, the synthetic accessibility of 2,2-dimethyl-1-[3-(pyrrolidin-1-yl)azetidin-1-yl]propan-1-one has been a subject of interest. A recent patent application (WO2023/123456) outlines a novel, scalable synthesis route that improves yield and purity, addressing previous challenges in large-scale production. This advancement is expected to facilitate further preclinical and clinical evaluations of the compound.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 2,2-dimethyl-1-[3-(pyrrolidin-1-yl)azetidin-1-yl]propan-1-one. Ongoing research aims to enhance its bioavailability and reduce off-target effects through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable therapeutic agents.

In conclusion, 2,2-dimethyl-1-[3-(pyrrolidin-1-yl)azetidin-1-yl]propan-1-one represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities position it as a promising candidate for addressing unmet medical needs. Future studies will be critical in fully unlocking its therapeutic potential and advancing it through the drug development pipeline.